SYP-5

• CAS No.: 1384268-04-5
• Product Name: SYP-5
• Molecular Formula: C18H16O3S
• Molecular Weight: 312.383
• IUPAC Name: (E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-thiophen-2-ylprop-2-en-1-one
• Standard InChI: InChI=1S/C18H16O3S/c1-18(2)10-9-14-16(21-18)8-6-13(17(14)20)15(19)7-5-12-4-3-11-22-12/h3-11,20H,1-2H3/b7-5+
• Standard InChIKey: OMVURDVBYIJCOI-FNORWQNLSA-N
• SMILES: CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC=CS3)C
• Description: SYP-5 is a novel HIF-1 inhibitor, suppresses tumor cells invasion and angiogenesis.Target: HIF[1]InVitro: SYP-5 inhibits hypoxia-induced upregulation of HIF-1. SYP-5 inhibits HIF-1 and downstream gene expression in Hep3B and Bcap37 cells. SYP-5 inhibits tumor cell migration and invasion, as well as tumor angiogenesis, which are mediated by suppressing PI3K/AKT- and MAPK/ERK-dependent HIF-1 pathway. The proteins of vascular endothelial growth factor (VEGF) and matrix metalloproteinases (MMP)-2 that are targets of HIF-1, are down-regulated by SYP-5. SYP-5 displays significant inhibition on hypoxia-induced overexpression of VEGF and MMP2 in both cell lines. In the tube formation assay, SYP-5 suppresses angiogenesis induced by hypoxia and VEGF in vitro. SYP-5 also retards the Hep3B and Bcap37 cells migration and invasion induced by hypoxia and FBS. SYP-5 specifically inhibits hypoxic induction of luciferase expression in U251-HRE but not in U251-pGL3[1].
• Reference: [1]. Wang LH, et al. SYP-5, a novel HIF-1 inhibitor, suppresses tumor cells invasion and angiogenesis. Eur J Pharmacol. 2016 Nov 15;791:560-568.
• PubChem Compound: 123131800
• Last Modified: Nov 11 2021